Cas no 1845-54-1 (2-Isopropenyl-5-methyl-4-hexenoic Acid Ethyl Ester)

• Product Name: 2-Isopropenyl-5-methyl-4-hexenoic Acid Ethyl Ester
• CAS No: 1845-54-1
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1382229
• PubChem ID: 3014049
• Update Time: 2025-04-20

2-Isopropenyl-5-methyl-4-hexenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl 5-methyl-2-(1-methylethenyl)hex-4-enoate
• 4-Hexenoic acid, 2-isopropenyl-5-methyl-, ethyl ester
• 4-Hexenoic acid, 5-methyl-2-(1-methylethenyl)-, ethyl ester
• Ethyl 2-isopropenyl-5-methyl-4-hexenoate
• Ethyl 5-methyl-2-(1-methylethenyl)-4-hexenoate
• 2-Isopropenyl-5-methyl-4-hexenoic Acid Ethyl Ester
• ethyl 5-methyl-2-prop-1-en-2-ylhex-4-enoate
• 2-isopropenyl-5-methyl-hex-4-enoic acid ethyl ester
• 2-Isopropenyl-5-methyl-hex-4-ensaeure-aethylester
• ethyl 5-methyl-2-prop-1-en-2-yl-hex-4-enoate
• ethyl lavandulate
• 1845-54-1
• LUVHLOBMSQKCFS-UHFFFAOYSA-N
• AKOS030255021
• SCHEMBL11774659
• DTXSID00939841
• starbld0022301
• ETHYL 5-METHYL-2-(PROP-1-EN-2-YL)HEX-4-ENOATE
• 5-Methyl-2-(1-methylethenyl)-4-hexenoic Acid Ethyl Ester

• Inchi： 1S/C12H20O2/c1-6-14-12(13)11(10(4)5)8-7-9(2)3/h7,11H,4,6,8H2,1-3,5H3
• InChI Key： LUVHLOBMSQKCFS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=C)C)C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 196.14600
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Solubility: Chloroform, DCM, Ethyl Acetate
• PSA: 26.30000
• LogP: 3.09810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids